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3'-prenylated isoflavanones
3′-Prenylated Isoflavanones are a class of naturally occurring flavonoids characterized by the presence of a prenyl moiety at the 3′ position. These compounds exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Structurally, they belong to the isoflavone family, which includes daidzein and genistein as their non-prenylated counterparts.
The prenylation adds a hydrophobic nature to these molecules, potentially enhancing their stability and bioavailability when compared to their non-prenylated analogs. These compounds are found in various plants such as soybeans, red clover, and other legumes, where they play crucial roles in plant defense mechanisms against pathogens.
Research on 3′-prenylated isoflavanones has shown promising potential for use in pharmaceutical applications due to their diverse bioactivities. They have been studied for their ability to modulate enzyme activities, inhibit cancer cell proliferation, and influence signaling pathways involved in inflammation and oxidative stress.
For laboratory studies or clinical trials, these compounds require careful handling and storage under appropriate conditions to maintain their structural integrity and biological activity.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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